2-(naphthalen-2-yloxy)-N-(2-(4-phenylpiperazin-1-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(naphthalen-2-yloxy)-N-(2-(4-phenylpiperazin-1-yl)ethyl)acetamide, commonly known as NAPA, is a chemical compound that has gained significant attention in scientific research due to its potential application in the treatment of various diseases. NAPA belongs to the class of acetamide derivatives and has been synthesized using various methods.
Scientific Research Applications
Design and Synthesis
Several studies have focused on the design and synthesis of derivatives related to 2-(naphthalen-2-yloxy)-N-(2-(4-phenylpiperazin-1-yl)ethyl)acetamide, investigating their chemical properties and potential biological activities. For instance, novel derivatives have been synthesized for potential therapeutic applications, such as anti-Parkinson's and anticancer agents. These studies involve complex chemical synthesis techniques, including N-alkylation and condensation reactions, to obtain compounds with specific biological activities (Yang Jing, 2010; S. Gomathy et al., 2012).
Structural Studies and Co-crystals
Research has also been conducted on the structural study of co-crystals and salts involving derivatives of the compound, which has implications for understanding its interactions at the molecular level and potential for forming stable crystalline structures with other compounds (A. Karmakar et al., 2009).
Anticancer and Anti-HIV Activities
Several derivatives of 2-(naphthalen-2-yloxy)-N-(2-(4-phenylpiperazin-1-yl)ethyl)acetamide have been evaluated for their potential anticancer and anti-HIV activities. For example, certain naphthalene derivatives have shown promising results in inhibiting HIV-1 and HIV-2 replication in MT-4 cells, suggesting their potential as new leads in the development of antiviral agents (Nawar S. Hamad et al., 2010).
Anti-Inflammatory Agents
Compounds related to 2-(naphthalen-2-yloxy)-N-(2-(4-phenylpiperazin-1-yl)ethyl)acetamide have been synthesized and evaluated for their anti-inflammatory properties. Molecular docking studies have supported their potential efficacy, with some compounds showing significant inhibition of COX-2 in vitro (T. S. Devi et al., 2020).
Enzyme Inhibition and Anti-Angiogenic Activity
Research has identified compounds containing the hydroxamate group as potent inhibitors of aminopeptidase N (APN), which play a role in angiogenesis. These findings highlight the potential for developing new therapeutic agents targeting diseases associated with abnormal angiogenesis (Jiyong Lee et al., 2005).
properties
IUPAC Name |
2-naphthalen-2-yloxy-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O2/c28-24(19-29-23-11-10-20-6-4-5-7-21(20)18-23)25-12-13-26-14-16-27(17-15-26)22-8-2-1-3-9-22/h1-11,18H,12-17,19H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKBUTVFREBVHQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCNC(=O)COC2=CC3=CC=CC=C3C=C2)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(naphthalen-2-yloxy)-N-(2-(4-phenylpiperazin-1-yl)ethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.